764-01-2(2-Butyn-1-ol),B0712,A838690

2-Butyn-1-ol Properties

Names and Identifiers

- but-2-yn-1-ol
- 2-Butyn-1-ol
- 1-hydroxybut-2-yne
- 2-BUTYNE-1-OL
- 2-Butynol
- 2-Butynyl alcohol
- 2-butynyl-1-ol
- BUT-2-IN-1-OL
- but-2-yne-1-ol
- CH3CequivCCH2OH
- methyl propargyl alcohol
- propargylic alcohol
- Hydroxymethylmethylacetylene
- NSC 222371
- A838690
- B0712
- 2-HYDROXY-4-METHOXYPHENYLACETONE
- BCP07121
- CH3C.$.CCH2OH
- 2-Butyn-1-ol, 98%
- Q27291239
- AKOS009158835
- AI3-37252
- 2-butin-1-ol
- FT-0611636
- DTXSID8022115
- CS-B1382
- NSC-222371
- UNII-US5293942K
- 764-01-2
- NS00037779
- US5293942K
- AMY19259
- EN300-88677
- InChI=1/C4H6O/c1-2-3-4-5/h5H,4H2,1H
- MFCD00002914
- J-802073
- NSC222371
- 2-butyn1-ol
- 2-butyn-l-ol
- GS-6159
- EINECS 212-113-4
- DTXCID702115
- 1-Hydroxybut-2-yne; 2-Butynol; 2-Butynyl alcohol; NSC 222371;
- DB-020754
- +Expand
- MDL： MFCD00002914
- InChIKey： NEEDEQSZOUAJMU-UHFFFAOYSA-N
- Inchi： 1S/C4H6O/c1-2-3-4-5/h5H,4H2,1H3
- SMILES： CC#CCO
- BRN： 1733676

Computed Properties

Exact Mass: 70.041865g/mol
Surface Charge: 0
XLogP3: 0.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 70.041865g/mol
Monoisotopic Mass: 70.041865g/mol
Topological Polar Surface Area: 20.2Å²
Heavy Atom Count: 5
Complexity: 62.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.00200
PSA: 20.23000
Refractive Index: n20/D 1.453(lit.)
Boiling Point: 145°C(lit.)
Melting Point: −2.2 °C (lit.)
Flash Point: Fahrenheit: 123.8 ° f
Celsius: 51 ° c
Solubility: Miscible with chloroform and methanol.
Color/Form: Not determined
Stability/Shelf Life: Stable. Flammable.
Solubility: Not determined
Sensitiveness: Sensitive to heat and air
Density: 0.937 g/mL at 25 °C(lit.)

2-Butyn-1-ol Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：3
Safety Instruction： S36/37
Packing Group：III
Packing Group：III
Risk Phrases：R10; R43; R52/53
Hazard Level：3
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1987 3/PG 3
Hazard Statement： H226,H317
Warning Statement： P280
Prompt：warning
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： 10-36/37/38
Signal Word：Warning
HazardClass：3

2-Butyn-1-ol Customs Data

HS CODE：29052990
Customs Data：

China Customs Code:
2905290000

Overview:

2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Butyn-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003HAK-1g	2-Butyn-1-ol	764-01-2	95%	1g	$28.00	2024-04-21
A2B Chem LLC	AB61580-1g	2-Butyn-1-ol	764-01-2	95%	1g	$12.00	2024-04-19
abcr	AB111910-5 g	2-Butyn-1-ol, 98%; .	764-01-2	98%	5 g	€79.60	2023-07-20
Ambeed	A374099-1g	2-Butyn-1-ol	764-01-2	98%	1g	$5.0
Apollo Scientific	OR14505-5g	But-2-yn-1-ol	764-01-2	97%	5g	£10.00	2024-07-23
Chemenu	CM115969-25g	2-Butyn-1-ol	764-01-2	98%	25g	$***	2023-05-29
ChemScence	CS-B1382-25g	1-Hydroxybut-2-yne	764-01-2	98.32%	25g	$65.0	2022-04-26
Enamine	EN300-88677-0.05g	but-2-yn-1-ol	764-01-2	95%	0.05g	$19.0	2024-05-21
Fluorochem	009076-1g	2-Butyn-1-ol	764-01-2	99%	1g	￡12.00	2022-03-01
Oakwood	009076-1g	2-Butyn-1-ol	764-01-2	99%	1g	$10.00	2024-07-19

2-Butyn-1-ol Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:764-01-2)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:764-01-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:764-01-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Butyn-1-ol Related Literature

1. Reduction of allenes and acetylenes by catalytic and chemical methods: ‘molecular queueing’ effects in competitive hydrogenation

Leslie Crombie,Peter A. Jenkins,John Roblin J. Chem. Soc. Perkin Trans. 1 1975 1099
2. Synthesis and biological evaluation of sapinofuranones A,B and 1,2,3-triazole-sapinofuranone hybrids as cytotoxic agents

K. Siva Nagi Reddy,Gowravaram Sabitha,Y. Poornachandra,C. Ganesh Kumar RSC Adv. 2016 6 101501
3. The Ireland–Claisen rearrangement as a probe for the diastereoselectivity of nucleophilic attack on a double bond adjacent to a stereogenic centre carrying a silyl group

Mark S. Betson,Ian Fleming Org. Biomol. Chem. 2003 1 4005
4. Studies of amine oxide rearrangement: an unusual product from the reaction of 4-[N-alkylanilion]but-2-yn-1-ol with m-chloroperoxybenzoic acid

K. C. Majumdar,G. H. Jana,U. Das Chem. Commun. 1996 517
5. Synthesis and antiproliferative evaluation of new zampanolide mimics

Guanglin Chen,Manee Patanapongpibul,Ziran Jiang,Qiang Zhang,Shilong Zheng,Guangdi Wang,James D. White,Qiao-Hong Chen Org. Biomol. Chem. 2019 17 3830
6. Synthesis of C11-to-C14 methyl-shifted all-trans-retinal analogues and their activities on human aldo-keto reductases

Aurea Rivas,Raquel Pequerul,Vito Barracco,Marta Domínguez,Susana López,Rafael Jiménez,Xavier Parés,Rosana Alvarez,Jaume Farrés,Angel R. de Lera Org. Biomol. Chem. 2020 18 4788
7. Studies of amine oxide rearrangement: an unusual product from the reaction of 4-[N-alkylanilion]but-2-yn-1-ol with m-chloroperoxybenzoic acid

K. C. Majumdar,G. H. Jana,U. Das Chem. Commun. 1996 517
8. Palladium-catalyzed decarboxylative gem-selective addition of alkynoic acids to terminal alkynes

Hyojin Jeon,Soo-Byung Ko,Sunwoo Lee Org. Chem. Front. 2020 7 3918
9. Platinum catalysed hydrosilylation of propargylic alcohols

Catherine A. McAdam,Mark G. McLaughlin,Adam J. S. Johnston,Jun Chen,Magnus W. Walter,Matthew J. Cook Org. Biomol. Chem. 2013 11 4488
10. Tandem semi-hydrogenation/isomerization of propargyl alcohols to saturated carbonyl analogues by dodecanethiolate-capped palladium nanoparticle catalysts

Diego J. Gavia,Jordan Koeppen,Elham Sadeghmoghaddam,Young-Seok Shon RSC Adv. 2013 3 13642

Cas no 764-01-2 (2-Butyn-1-ol)

2-Butyn-1-ol Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Butyn-1-ol Security Information

2-Butyn-1-ol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Butyn-1-ol Price

2-Butyn-1-ol Suppliers

2-Butyn-1-ol Related Literature

Related Categories

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